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Compound of Interest

Compound Name: MMG-11

Cat. No.: B1677352 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides a comprehensive, step-by-step operational plan for the

proper disposal of MMG-11, a potent and selective human Toll-like receptor 2 (TLR2)

antagonist.[1][2] While specific disposal instructions for MMG-11 are not readily available, this

procedure is based on general best practices for chemical laboratory waste and the known

properties of the compound.

Chemical and Physical Properties of MMG-11
A summary of the key quantitative data for MMG-11 is presented below to inform handling and

disposal decisions.
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Property Value

Chemical Name
5-[2-oxo-2-(2,3,4-trihydroxyphenyl)ethyl]-2-

furancarboxylic acid[3]

Molecular Formula C₁₅H₁₄O₇[3][4]

Molecular Weight 306.3 g/mol [3]

Appearance A solid[3]

Solubility Soluble in DMSO and Ethanol[3][4]

Storage Store at -20°C[3][4]

Purity ≥95%[3]

CAS Number 313254-94-3[3][4]

Experimental Protocols for Proper Disposal
The following disposal procedure for MMG-11 is based on the precautionary principle of

treating it as potentially hazardous chemical waste. The primary recommended method of

disposal is through a licensed hazardous waste management service. Always consult your

institution's Environmental Health and Safety (EHS) office for specific guidelines.

Step 1: Waste Identification and Segregation

Properly identify and segregate all waste streams containing MMG-11. Do not mix this waste

with non-hazardous laboratory trash. Three main types of waste should be considered:

Solid Waste: Includes unused or expired pure MMG-11, contaminated personal protective

equipment (PPE) such as gloves and lab coats, and any absorbent materials used for spills.

Liquid Waste: Consists of solutions containing MMG-11, including stock solutions prepared

in solvents like DMSO or ethanol.

Contaminated Sharps: Encompasses any needles, syringes, pipette tips, or other sharp

implements that have come into contact with MMG-11.
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Step 2: Waste Collection and Containment

Solid Waste: Place all solid MMG-11 waste into a designated, leak-proof, and clearly labeled

hazardous waste container. The label should include "Hazardous Waste," the chemical name

"MMG-11," and the primary hazard (e.g., "Chemical Waste for Incineration").

Liquid Waste: Collect all liquid waste containing MMG-11 in a sealed, non-reactive, and

properly vented hazardous waste container. The container must be labeled with "Hazardous

Waste," the names of all chemical constituents (e.g., "DMSO, MMG-11"), and their

approximate concentrations. Store liquid waste containers in secondary containment to

prevent spills.

Contaminated Sharps: Place all contaminated sharps directly into a designated, puncture-

resistant sharps container. Label the sharps container clearly with "Hazardous Waste -

Sharps" and "Contains MMG-11."

Step 3: Storage and Disposal

Store all MMG-11 waste containers in a designated and secure satellite accumulation area

away from general laboratory traffic. This area should be well-ventilated and have clear

signage indicating the presence of hazardous waste.

Arrange for the collection and disposal of all MMG-11 waste through your institution's EHS

office or a licensed hazardous waste disposal contractor.

MMG-11 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

different MMG-11 waste streams.
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Caption: Workflow for the proper segregation and disposal of MMG-11 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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